Cas no 71339-41-8 (2(5H)-Furanone,5-(chloromethyl)-5-hydroxy-3-methyl- (9CI))

• Product Name: 2(5H)-Furanone,5-(chloromethyl)-5-hydroxy-3-methyl- (9CI)
• CAS No: 71339-41-8
• MF: C₆H₇ClO₃
• MW: 162.570981264114
• CID: 566245
• PubChem ID: 194384
• Update Time: 2025-04-19

2(5H)-Furanone,5-(chloromethyl)-5-hydroxy-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-(chloromethyl)-5-hydroxy-3-methyl- (9CI)
• 5-(Chloromethyl)-5-hydroxy-3-methyl-2(5H)-furanone
• 5-(chloromethyl)-5-hydroxy-3-methylfuran-2-one
• lepiochlorin
• DTXSID20991668
• AKOS006382399
• 71339-41-8
• starbld0003162
• 5-(Chloromethyl)-5-hydroxy-3-methylfuran-2(5H)-one

• Inchi： 1S/C6H7ClO3/c1-4-2-6(9,3-7)10-5(4)8/h2,9H,3H2,1H3
• InChI Key： RCKJDIRGMXRKIQ-UHFFFAOYSA-N
• SMILES： ClCC1(C=C(C)C(=O)O1)O

Computed Properties

• Exact Mass: 162.00841
• Monoisotopic Mass: 162.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 368.2°C at 760 mmHg
• Flash Point: 176.5°C
• Refractive Index: 1.527
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides